1-Piperazinecarboxylic acid, 4-[[4-(2-methoxy-2-oxoethyl)phenyl]methyl]-2-methyl-, 1,1-dimethylethyl ester, (2S)-

• IUPAC Name: tert-butyl (2S)-4-[[4-(2-methoxy-2-oxoethyl)phenyl]methyl]-2-methylpiperazine-1-carboxylate
• InChI: InChI=1S/C20H30N2O4/c1-15-13-21(10-11-22(15)19(24)26-20(2,3)4)14-17-8-6-16(7-9-17)12-18(23)25-5/h6-9,15H,10-14H2,1-5H3/t15-/m0/s1
• InChI Key: LFHTWEIGXOXAAM-HNNXBMFYSA-N
• Canonical SMILES: CC1CN(CCN1C(=O)OC(C)(C)C)CC2=CC=C(C=C2)CC(=O)OC
• Isomeric SMILES: C[C@H]1CN(CCN1C(=O)OC(C)(C)C)CC2=CC=C(C=C2)CC(=O)OC
• Molecular Formula: C20H30N2O4
• DSSTOX Substance ID: DTXSID801115206
• Molecular Weight: 362.5 g/mol
• CAS RN: 923565-72-4

Description

The compound “1-Piperazinecarboxylic acid, 4-[[4-(2-methoxy-2-oxoethyl)phenyl]methyl]-2-methyl-, 1,1-dimethylethyl ester, (2S)-” is a semi-flexible linker useful for PROTAC development for targeted protein degradation. Incorporation of rigidity into the linker region of PROTACs may impact degradation kinetics as well as ADMET properties of PROTACs.

Molecular Structure Analysis

The empirical formula of the compound is C14H27N3O2. The molecular weight is 269.38. The SMILES string is CC©©OC(=O)N1CCN(CC1)C2CCNCC2, which provides a textual representation of the compound’s structure.

Physical And Chemical Properties Analysis

The compound is a powder and should be stored at 2-8°C. It has a quality level of 100 and an assay of ≥98%.

Scientific Research Applications

Imaging and Diagnostic Applications

The compound 1-[2-(4-Methoxyphenyl)phenyl]piperazine (4), a potent serotonin 5-HT7 receptor antagonist, was synthesized and evaluated for its potential as a positron emission tomography (PET) radiotracer for the 5-HT7 receptor in the rat brain. It demonstrated in vitro specific binding with 5-HT7 in rat brain regions and showed moderated uptake in the brain during PET studies, although further development was suggested to improve binding affinity and in vivo stability (Shimoda et al., 2013).

Therapeutic Agent Development

Research into extended-release cocaine-abuse therapeutic agents yielded compounds related to 1-[2-(diphenylmethoxy)ethyl]-4-(3-phenylpropyl)piperazine (1a) and 1-[2-[bis(4-fluorophenyl)methoxy]ethyl]-4-(3-phenylpropyl)piperazine (1b) (GBR 12935 and GBR 12909, respectively). These compounds demonstrated potent and selective binding to the dopamine transporter (DAT) and inhibited dopamine uptake, showing potential as extended-release therapeutic agents for cocaine abuse (Lewis et al., 1999).

Antidiabetic Potential

Piperazine derivatives were identified as antidiabetic compounds. 1-Methyl-4-(2', 4'-dichlorobenzyl)-2-(4',5'-dihydro-1'H-imidazol-2'-yl)piperazine, PMS 812 (S-21663), emerged as a highly potent antidiabetic agent in a rat model of diabetes, mediated by an increase in insulin secretion independently of alpha2 adrenoceptor blockage. Further studies expanded on this finding, identifying additional compounds with improved properties and establishing PMS 847 (S-22068) as a good candidate for clinical investigations due to its potent antidiabetic effect (Le Bihan et al., 1999).

Pharmacological Studies

Pharmacological studies of 2-amino-1,4-dihydro-4-(2-[4-[4-(2-methoxyphenyl)-1- piperazinyl]butylsulfinyl]phenyl)-6-methyl-5-nitro-3-pyridine carboxylic acid methyl ester (XB513) revealed its potential as a novel agent for the treatment of congestive heart failure. XB513 possessed both calcium agonistic and alpha-1 adrenergic receptor blocking properties, demonstrating significant effects in animal models (Wong et al., 1993).

Mechanism of Action

Target of Action

It is known to be used as a semi-flexible linker in the development of proteolysis targeting chimeras (protacs) . PROTACs are a class of drugs that work by recruiting an E3 ubiquitin ligase to tag a specific protein for degradation .

Mode of Action

The compound interacts with its targets by binding to them, which allows it to act as a bridge between the target protein and the E3 ubiquitin ligase . This leads to the ubiquitination and subsequent degradation of the target protein .

Biochemical Pathways

Given its role in protacs, it can be inferred that it plays a part in the ubiquitin-proteasome system, a crucial pathway for protein degradation in cells .

Pharmacokinetics

The incorporation of rigidity into the linker region of protacs, such as this compound, may impact the degradation kinetics as well as the admet properties of protacs .

Result of Action

The result of the compound’s action is the degradation of the target protein . This can have various effects at the molecular and cellular levels, depending on the function of the degraded protein.

Safety and Hazards

The compound is classified as a combustible solid. Its WGK is 3, indicating that it poses a moderate hazard to water. The flash point is not applicable.

Future Directions

The compound’s use in the development of PROTACs suggests that it could play a role in the creation of new therapeutics. PROTACs represent a promising approach to targeting proteins that are traditionally considered "undruggable".